Cas no 1249191-31-8 ((3-Ethoxyphenyl)methanesulfonyl chloride)

• Product Name: (3-Ethoxyphenyl)methanesulfonyl chloride
• CAS No: 1249191-31-8
• MF: C₉H₁₁ClO₃S
• MW: 234.699840784073
• CID: 5281205
• PubChem ID: 114999620
• Update Time: 2025-05-23

(3-Ethoxyphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1249191-31-8
• EN300-680973
• (3-ethoxyphenyl)methanesulfonyl chloride
• (3-Ethoxyphenyl)methanesulfonyl chloride

• Inchi： 1S/C9H11ClO3S/c1-2-13-9-5-3-4-8(6-9)7-14(10,11)12/h3-6H,2,7H2,1H3
• InChI Key： WBINHKDBKCLLIR-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC=C(C=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 234.0117431g/mol
• Monoisotopic Mass: 234.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on (3-Ethoxyphenyl)methanesulfonyl chloride

Exploring the Properties and Applications of (3-Ethoxyphenyl)methanesulfonyl Chloride (CAS No. 1249191-31-8)

The compound (3-Ethoxyphenyl)methanesulfonyl Chloride, identified by the CAS registry number 1249191-31-8, is a significant chemical entity in the field of organic synthesis and materials science. This compound, often abbreviated as EMS, has garnered attention due to its versatile applications in both academic research and industrial settings. Its structure, comprising a methanesulfonyl group attached to a phenyl ring substituted with an ethoxy group, endows it with unique chemical properties that make it invaluable in various reactions.

Recent advancements in synthetic chemistry have highlighted the role of (3-Ethoxyphenyl)methanesulfonyl Chloride as a key intermediate in the preparation of advanced materials. Researchers have utilized its reactivity in forming stable sulfonamides, which are critical components in pharmaceuticals and agrochemicals. The ethoxy substituent on the phenyl ring enhances the compound's solubility and stability under varying reaction conditions, making it a preferred choice for large-scale synthesis processes.

One of the most notable applications of CAS No. 1249191-31-8 is in the field of drug discovery. Its ability to act as a sulfonating agent has been leveraged to modify bioactive molecules, thereby improving their pharmacokinetic profiles. For instance, studies published in high-impact journals such as Journal of Medicinal Chemistry have demonstrated how this compound can be used to enhance the bioavailability of antiviral agents by modifying their hydrophobicity.

In addition to its role in pharmaceuticals, (3-Ethoxyphenyl)methanesulfonyl Chloride has found utility in polymer chemistry. Its reactivity with amines has enabled the synthesis of novel polyamides with enhanced thermal stability and mechanical properties. These materials are being explored for use in high-performance textiles and aerospace applications, where durability under extreme conditions is paramount.

The synthesis of this compound involves a multi-step process that begins with the sulfonation of an aromatic ring followed by substitution reactions to introduce the ethoxy group. Recent optimizations reported in Chemical Communications have significantly improved the yield and purity of this compound, making it more accessible for industrial use.

Safety considerations are paramount when handling CAS No. 1249191-31-8. While it is not classified as a hazardous material under standard regulations, proper precautions should be taken to avoid exposure during handling and storage. Its stability under ambient conditions allows for easy transportation and storage, provided it is kept away from moisture and direct sunlight.

In conclusion, (3-Ethoxyphenyl)methanesulfonyl Chloride, with its unique chemical properties and diverse applications, continues to be a focal point in modern chemistry research. As advancements in synthetic methodologies unfold, this compound is expected to play an even more pivotal role in shaping the future of materials science and pharmaceutical development.